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Compound of Interest

Compound Name:
Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

A Comparative Analysis of the Reactivity of
Alkali Metal Dichromates
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative study of the reactivity of various alkali metal dichromates,

offering objective analysis and supporting experimental data to inform your research and

development endeavors. The reactivity of these compounds is primarily determined by the

dichromate anion (Cr₂O₇²⁻), a potent oxidizing agent. However, the nature of the alkali metal

cation (Li⁺, Na⁺, K⁺, Rb⁺, Cs⁺) can influence physical properties such as solubility and thermal

stability, which in turn can have subtle effects on reaction kinetics and practical applications.

Data Presentation: Physical and Chemical
Properties
The following table summarizes key quantitative data for the alkali metal dichromates,

facilitating a direct comparison of their properties.
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Property
Lithium
Dichromate
(Li₂Cr₂O₇)

Sodium
Dichromate
(Na₂Cr₂O₇)

Potassium
Dichromate
(K₂Cr₂O₇)

Rubidium
Dichromate
(Rb₂Cr₂O₇)

Cesium
Dichromate
(Cs₂Cr₂O₇)

Molar Mass (

g/mol )
229.88 261.97 294.18 386.92 481.80

Appearance

Orange-red

to black-

brown

crystalline

powder[1]

Red or red-

orange

crystalline

solid[2]

Bright

orange-red

crystals[3][4]

Red triclinic

or yellow

monoclinic

crystals[5]

Orange

odorless

crystalline

powder[6]

Solubility in

water ( g/100

mL)

124 g/100 mL

at 0°C[7]

73 g/100 mL

at 25°C[8][9]

4.9 g/100 mL

at 0°C; 13

g/100 mL at

20°C[10]

5.8 g/100g

H₂O at 20°C

(triclinic)[11]

[12]

Soluble in

water[6]

Melting Point

(°C)

~130

(dihydrate)

[13][14]

356.7[2][9]

[15]
398[10][16] 384[17]

No specific

data found

Decompositio

n

Temperature

(°C)

187

(dihydrate)[7]

Decomposes

at 400°C[2][9]

[15][18]

Decomposes

at 500°C[10]

[16]

No specific

data found

Decomposes

at 600°C[17]

Reactivity Overview
Alkali metal dichromates are strong oxidizing agents, a property conferred by the chromium(VI)

in the dichromate ion. In acidic solutions, the dichromate ion is the predominant species and

exhibits its strong oxidizing potential, being reduced to the green chromium(III) ion (Cr³⁺). The

general half-reaction in acidic medium is:

Cr₂O₇²⁻(aq) + 14H⁺(aq) + 6e⁻ → 2Cr³⁺(aq) + 7H₂O(l)

While the alkali metal cation is generally considered a spectator ion in these redox reactions, its

influence on solubility can affect the concentration of the dichromate ion in solution and thus
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the reaction rate. For instance, the high solubility of sodium dichromate often makes it a

preferred reagent in industrial applications where high concentrations are required.[9]

Experimental Protocols: A Comparative Approach to
Oxidizing Strength
To empirically compare the reactivity of the different alkali metal dichromates, a standardized

redox titration can be employed. This allows for a quantitative determination of their oxidizing

capacity under identical conditions.

Experimental Protocol: Redox Titration of a Ferrous Salt
Objective: To compare the oxidizing strength of lithium, sodium, potassium, rubidium, and

cesium dichromate by titrating a standard solution of a ferrous salt, such as ferrous ammonium

sulfate (Mohr's salt).

Materials:

Standard solutions (e.g., 0.1 N) of each alkali metal dichromate.

A standard solution of ferrous ammonium sulfate (e.g., 0.1 N).

Sulfuric acid (dilute, e.g., 2 M).

A suitable redox indicator (e.g., N-phenylanthranilic acid).

Standard laboratory glassware (burette, pipette, conical flasks, etc.).

Procedure:

Preparation of the Analyte: Pipette a known volume (e.g., 25.00 mL) of the standard ferrous

ammonium sulfate solution into a conical flask.

Acidification: Add a sufficient volume (e.g., 20 mL) of dilute sulfuric acid to the conical flask to

ensure the reaction proceeds in an acidic medium.

Addition of Indicator: Add a few drops of the redox indicator to the solution in the conical

flask.
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Titration: Fill a clean burette with one of the standard alkali metal dichromate solutions.

Titrate the ferrous ammonium sulfate solution with the dichromate solution, swirling the flask

continuously, until the endpoint is reached, indicated by a sharp color change of the indicator.

Replication: Repeat the titration at least three times for each alkali metal dichromate to

ensure concordant results.

Data Analysis: The volume of the dichromate solution required to reach the endpoint is used

to calculate the concentration of the ferrous salt or to compare the oxidizing equivalents of

the different dichromates.

Expected Outcome: Theoretically, for solutions of the same molarity, the volume of each alkali

metal dichromate solution required to titrate the same volume of the ferrous salt solution should

be identical, as the reacting species is the dichromate ion. Any significant and reproducible

differences could suggest a subtle influence of the cation on the reaction kinetics, which would

warrant further investigation.

Mandatory Visualization
The following diagrams illustrate the key concepts discussed in this guide.

Preparation Titration Analysis

Prepare Standard Dichromate Solutions

Titrate with Dichromate SolutionPrepare Standard Ferrous Salt Solution Pipette Ferrous Salt Solution Acidify with H₂SO₄ Add Redox Indicator Record Titration Volumes Compare Oxidizing Strengths

Click to download full resolution via product page

Caption: Experimental workflow for the comparative redox titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Lithium dichromate | Cr2Li2O7 | CID 61692 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Sodium Dichromate | Na2Cr2O7 | CID 25408 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Potassium Dichromate | K2Cr2O7 | CID 24502 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Potassium dichromate - Sciencemadness Wiki [sciencemadness.org]

5. RUBIDIUM DICHROMATE | 13446-73-6 [chemicalbook.com]

6. Caesium dichromate | Cr2Cs2O7 | CID 3084158 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. lithium dichromate dihydrate [chemister.ru]

8. Sodium dichromate - Sciencemadness Wiki [sciencemadness.org]

9. Sodium dichromate - Wikipedia [en.wikipedia.org]

10. Potassium dichromate - Wikipedia [en.wikipedia.org]

11. RUBIDIUM DICHROMATE｜lookchem [lookchem.com]

12. RUBIDIUM DICHROMATE CAS#: 13446-73-6 [m.chemicalbook.com]

13. Lithium dichromate dihydrate｜lookchem [lookchem.com]

14. lithium dichromate | 10022-48-7 [amp.chemicalbook.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b082955?utm_src=pdf-body-img
https://www.benchchem.com/product/b082955?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-dichromate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-Dichromate
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-Dichromate
https://www.sciencemadness.org/smwiki/index.php/Potassium_dichromate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3730311.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Caesium-dichromate
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=7691
https://www.sciencemadness.org/smwiki/index.php/Sodium_dichromate
https://en.wikipedia.org/wiki/Sodium_dichromate
https://en.wikipedia.org/wiki/Potassium_dichromate
https://www.lookchem.com/ProductWholeProperty_LCPL497052.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3730311_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL705421.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB02130891.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


15. Sodium Dichromate - Desicca Chemicals [desiccantsmanufacturers.com]

16. byjus.com [byjus.com]

17. cesium dichromate [chemister.ru]

18. ICSC 1369 - SODIUM DICHROMATE (ANHYDROUS) [inchem.org]

To cite this document: BenchChem. [A comparative study of the reactivity of various alkali
metal dichromates.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082955#a-comparative-study-of-the-reactivity-of-
various-alkali-metal-dichromates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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